Cas no 23277-43-2 (Nalbuphine Hydrochloride)

Nalbuphine Hydrochloride is a synthetic opioid agonist-antagonist analgesic, chemically related to both oxymorphone and naloxone. It exhibits mixed kappa-agonist and mu-antagonist activity, providing effective pain relief while mitigating the risk of respiratory depression and abuse potential associated with pure mu-agonists. Its balanced pharmacological profile makes it suitable for moderate to severe pain management, particularly in postoperative or obstetric settings. The hydrochloride salt form ensures stability and solubility for parenteral administration. Nalbuphine Hydrochloride is often preferred in clinical scenarios requiring analgesia with a reduced likelihood of dependence or significant hemodynamic effects, offering a safer alternative to traditional opioids in select patient populations.
Nalbuphine Hydrochloride structure
Nalbuphine Hydrochloride structure
Product Name:Nalbuphine Hydrochloride
CAS No:23277-43-2
MF:C21H28ClNO4
MW:393.904325485229
CID:255479
PubChem ID:5360733
Update Time:2025-05-23

Nalbuphine Hydrochloride Chemical and Physical Properties

Names and Identifiers

    • Morphinan-3,6,14-triol,17-(cyclobutylmethyl)-4,5-epoxy-, hydrochloride (1:1), (5a,6a)-
    • NALBUPHINE
    • NALBUPHINE HYDROCHLORIDE
    • Nalbuphine hydrochloride hydrate
    • Nalbuphine hydrochloride solution
    • (4R,4aS,7S,7aR,12bS)-3-(cyclobutylmethyl)-1,2,4,5,6,7,7a,13-octahydro-4,12-methanobenzofuro[3,2-e]isoquinoline-4a,7,9-triol,hydrochloride
    • 17-(Cyclobutylmethyl)-4,5-epoxymorphinan-3,6,14-triol
    • 17-(Cyclobutylmethyl)-4,5-epoxymorphinan-3,6,14-triol hydrochloride hydrate
    • SCHEMBL41123
    • Q27107499
    • Nalbufina clorhidrato
    • DTXSID20177844
    • (4R,4aS,7S,7aR,12bS)-3-(cyclobutylmethyl)-1,2,4,5,6,7,7a,13-octahydro-4,12-methanobenzofuro[3,2-e]isoquinoline-4a,7,9-triol;hydrochloride
    • Morphinan-3,6-alpha,14-triol, 17-(cyclobutylmethyl)-4,5-alpha-epoxy-, hydrochloride
    • EINECS 245-549-9
    • UNII-ZU4275277R
    • En 2234A
    • Nalbufine hydrochloride
    • Nalbuphine hydrochloride (USAN)
    • Nalbufina clorhidrato [Spanish]
    • YZLZPSJXMWGIFH-BCXQGASESA-N
    • NALBUPHINE HYDROCHLORIDE [MI]
    • SMR001233488
    • 17-(Cyclobutylmethyl)-4,5alpha-epoxymorphinan-3,6alpha,14-triol hydrochloride
    • BN161328
    • CHEBI:7455
    • Prestwick_344
    • NSC-757829
    • NSC 757829
    • ZU4275277R
    • NALBUPHINE HYDROCHLORIDE [MART.]
    • D00843
    • Nalbuphine HCL
    • NALBUPHINE HCI
    • EN-2234A
    • NALBUPHINE HYDROCHLORIDE [VANDF]
    • (-)-17-(cyclobutylmethyl)- 4,5a-epoxymorphinan- 3,6a,14-triol Hydrochloride
    • NALBUPHINE HYDROCHLORIDE [WHO-DD]
    • MLS002154202
    • Morphinan-3,6,14-triol, 17-(cyclobutylmethyl)-4,5-epoxy-, hydrochloride, (5alpha,6alpha)-
    • Nubain (TN)
    • NALBUPHINEHYDROCHLORIDE
    • NS00084764
    • MORPHINAN-3,6,14-TRIOL, 17-(CYCLOBUTYLMETHYL)-4,5-EPOXY-, HYDROCHLORIDE, (5.ALPHA.,6.ALPHA.)-
    • HMS1568G18
    • NALBUPHINE HYDROCHLORIDE [ORANGE BOOK]
    • PW-4142
    • N-Cyclobutylmethyl-14-hydroxydihydronormorphine hydrochloride
    • (5alpha,6alpha)-17-(Cyclobutylmethyl)-4,5-epoxymorphinan-3,6,14-triol hydrochloride
    • CCG-220118
    • 23277-43-2
    • Nubain
    • CHEMBL1201132
    • NALBUPHINE HYDROCHLORIDE (MART.)
    • E98629
    • Morphinan-3,6,14-triol, 17-(cyclobutylmethyl)-4,5-epoxy-, hydrochloride, (5-alpha,6-alpha)-
    • Nalbuphine hydrochloride [USAN]
    • DTXCID80100335
    • Nalbuphine Hydrochloride
    • Inchi: 1S/C21H27NO4.ClH/c23-14-5-4-13-10-16-21(25)7-6-15(24)19-20(21,17(13)18(14)26-19)8-9-22(16)11-12-2-1-3-12;/h4-5,12,15-16,19,23-25H,1-3,6-11H2;1H/t15-,16+,19-,20-,21+;/m0./s1
    • InChI Key: YZLZPSJXMWGIFH-BCXQGASESA-N
    • SMILES: Cl.O1C2=C(C=CC3C[C@@H]4[C@@]5(CC[C@@H]([C@H]1[C@@]5(C=32)CCN4CC1CCC1)O)O)O

Computed Properties

  • Exact Mass: 393.17100
  • Monoisotopic Mass: 393.1706861g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 2
  • Complexity: 597
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 5
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 73.2Ų

Experimental Properties

  • Flash Point: Degrees Fahrenheit:48.2°F
    Degrees Celsius:9°C
  • Solubility: H2O: soluble
  • PSA: 73.16000
  • LogP: 2.44720
  • Color/Form: 1.0 mg/mL in methanol (as free base)

Nalbuphine Hydrochloride Security Information

Nalbuphine Hydrochloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
N216020-5mg
Nalbuphine Hydrochloride
23277-43-2
5mg
$ 95.00 2022-06-03
TRC
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$ 155.00 2022-06-03
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270.00 2021-07-26
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$ 50.00 2022-06-03
Axon Medchem
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€140.00 2023-07-10
Axon Medchem
1577-50 mg
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€540.00 2023-07-10
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd.
N-051-1ML
Nalbuphine hydrochloride solution
23277-43-2 1.0 mg/mL in methanol (as free base), ampule of 1 mL, certified reference material, Cerilliant
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1168.87 2021-05-13
Axon Medchem
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Axon Medchem
1577-50mg
Nalbuphine hydrochloride
23277-43-2 99%
50mg
€540.00 2025-07-04

Nalbuphine Hydrochloride Related Literature

Additional information on Nalbuphine Hydrochloride

Nalbuphine Hydrochloride (CAS No: 23277-43-2) in Modern Pharmaceutical Research

Nalbuphine Hydrochloride, identified by the Chemical Abstracts Service Number (CAS No) 23277-43-2, is a synthetic opioid analgesic that has garnered significant attention in the field of pharmaceutical research due to its unique pharmacological properties. As a κ-opioid receptor agonist and μ-opioid receptor antagonist, it exhibits a distinct mechanism of action that differentiates it from other opioids, making it a subject of extensive study in pain management and opioid-induced side effect mitigation.

The pharmacological profile of Nalbuphine Hydrochloride is characterized by its dual action on opioid receptors. While it activates κ-opioid receptors, which are associated with analgesic effects and reduced sedation, it simultaneously blocks μ-opioid receptors. This dual mechanism results in potent analgesia with a lower risk of respiratory depression compared to traditional μ-opioid agonists. Such properties make it particularly valuable in clinical settings where opioid efficacy is required but the risk of respiratory compromise must be minimized.

Recent advancements in the understanding of opioid receptor biology have further highlighted the potential of Nalbuphine Hydrochloride. Studies have demonstrated that the compound's ability to modulate κ-opioid receptors may contribute to its unique profile in managing pain while reducing common side effects such as nausea and pruritus. Additionally, research into the compound's interactions with other neurotransmitter systems has opened new avenues for therapeutic applications.

In clinical trials, Nalbuphine Hydrochloride has been evaluated for its efficacy in various pain conditions, including post-operative pain and chronic pain syndromes. The compound's ability to provide effective analgesia with a reduced incidence of side effects has made it a promising candidate for patients who experience inadequate pain control or significant adverse reactions to traditional opioids. Furthermore, its use in combination therapies has shown promise in enhancing overall pain management strategies.

The synthesis and structural optimization of Nalbuphine Hydrochloride have also been areas of active research. Advances in synthetic methodologies have enabled the production of more pure and stable forms of the compound, which is crucial for both clinical applications and further pharmacological studies. Additionally, computational modeling techniques have been employed to better understand the molecular interactions between Nalbuphine Hydrochloride and opioid receptors, providing insights into its pharmacodynamics and potential for drug development.

One of the most intriguing aspects of Nalbuphine Hydrochloride is its potential role in mitigating opioid-induced hyperalgesia (OIH). OIH is a condition where patients experience increased sensitivity to pain following prolonged opioid use, which can significantly worsen their quality of life. Preclinical studies have suggested that the κ-opioid receptor agonist activity of Nalbuphine Hydrochloride may help prevent or alleviate OIH by modulating central nervous system pathways involved in pain perception.

The development of novel delivery systems for Nalbuphine Hydrochloride has also been a focus of recent research. Transdermal formulations, for instance, have shown promise in providing sustained analgesia with reduced systemic side effects. Such innovations are particularly important for patients requiring long-term opioid therapy, as they can improve compliance and overall treatment outcomes.

Ethical considerations and patient safety remain paramount in the use of opioids like Nalbuphine Hydrochloride. Ongoing research aims to optimize dosing regimens and monitoring strategies to minimize risks while maximizing therapeutic benefits. Patient education about the proper use and potential side effects of the medication is also an integral part of ensuring safe and effective treatment.

The future directions for research on Nalbuphine Hydrochloride include exploring its potential in treating other conditions beyond pain management. For instance, preliminary studies have suggested that it may have applications in managing symptoms associated with neurodegenerative diseases or as an adjunct therapy in mental health disorders. These investigations highlight the broad therapeutic potential of this compound.

In conclusion, Nalbuphine Hydrochloride (CAS No: 23277-43-2) represents a significant advancement in opioid-based analgesics due to its unique pharmacological profile and clinical benefits. Its dual action on opioid receptors offers a promising approach to pain management with reduced risk of adverse effects. As research continues to uncover new applications and optimize delivery methods, this compound is poised to play an increasingly important role in modern medicine.

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